Cas no 1261571-32-7 (2-Methoxy-3-nitromandelic acid)

• Product Name: 2-Methoxy-3-nitromandelic acid
• CAS No: 1261571-32-7
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 4942821
• Update Time: 2025-05-19

2-Methoxy-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitromandelic acid

• Inchi： 1S/C9H9NO6/c1-16-8-5(7(11)9(12)13)3-2-4-6(8)10(14)15/h2-4,7,11H,1H3,(H,12,13)
• InChI Key： BPRZBKVVAMQRHU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 0.6
• Topological Polar Surface Area: 113

Additional information on 2-Methoxy-3-nitromandelic acid

Comprehensive Guide to 2-Methoxy-3-nitromandelic acid (CAS No. 1261571-32-7): Properties, Applications, and Market Insights

2-Methoxy-3-nitromandelic acid (CAS No. 1261571-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methoxy and nitro functional groups, plays a pivotal role in synthetic chemistry and drug development. Researchers and industry professionals frequently search for 2-Methoxy-3-nitromandelic acid synthesis, CAS 1261571-32-7 applications, and nitromandelic acid derivatives, reflecting its growing relevance in modern science.

The molecular structure of 2-Methoxy-3-nitromandelic acid features a mandelic acid backbone substituted with a methoxy group at the 2-position and a nitro group at the 3-position. This configuration imparts distinct chemical properties, making it valuable for asymmetric synthesis and chiral intermediate production. Recent studies highlight its potential in designing enzyme inhibitors and pharmaceutical intermediates, aligning with the increasing demand for precision medicine and targeted therapies.

One of the most searched topics related to CAS 1261571-32-7 is its role in green chemistry and sustainable synthesis. As environmental concerns rise, researchers are exploring eco-friendly methods to produce 2-Methoxy-3-nitromandelic acid, such as biocatalysis and solvent-free reactions. These advancements address the global push toward reducing hazardous waste and energy consumption in chemical manufacturing.

In the pharmaceutical sector, 2-Methoxy-3-nitromandelic acid is investigated for its potential as a building block in drug discovery. Its structural versatility allows for the creation of novel compounds with enhanced bioavailability and selectivity. For instance, derivatives of this acid are being studied for their anti-inflammatory and antioxidant properties, which are highly relevant in treating chronic diseases.

The market for nitromandelic acid derivatives is expanding, driven by the growing pharmaceutical and agrochemical industries. Analysts project increased demand for CAS 1261571-32-7 due to its applications in high-value intermediates and specialty chemicals. Companies are investing in scalable production techniques to meet this demand while adhering to stringent regulatory standards.

Another area of interest is the analytical characterization of 2-Methoxy-3-nitromandelic acid. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to ensure purity and quality. Researchers often search for spectral data for CAS 1261571-32-7 to support their synthetic and analytical workflows.

In conclusion, 2-Methoxy-3-nitromandelic acid (CAS No. 1261571-32-7) is a compound of significant scientific and industrial importance. Its applications span drug development, green chemistry, and material science, making it a focal point for ongoing research. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an even greater role in advancing modern chemistry.